Cas no 2044276-17-5 (Glycoursodeoxycholic Acid-d4 (Major))

• Product Name: Glycoursodeoxycholic Acid-d4 (Major)
• CAS No: 2044276-17-5
• Molecular Formula: C₂₆H₄₃NO₅
• Molecular Weight: 449.623328447342
• MDL: MFCD06658890
• CID: 4558061

Glycoursodeoxycholic Acid-d4 (Major) Properties

Names and Identifiers

• Glycoursodeoxycholic acid-2,2,4,4-[d4]
• Glycochenodeoxycholic acid-2,2,4,4-[d4]
• 2-[4-(3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]
• Glycoursodeoxycholic Acid-d4 (Major)

• MDL： MFCD06658890
• InChIKey： GHCZAUBVMUEKKP-UHFFFAOYSA-N
• Inchi： 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)
• SMILES： OC1CC2CC(CCC2(C)C2CCC3(C)C(C(C)CCC(NCC(=O)O)=O)CCC3C21)O

Computed Properties

• Exact Mass: 449.31412347 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.31412347 g/mol
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 107
• Molecular Weight: 449.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Glycinated bile acids and derivatives